Cas no 2228345-97-7 (tert-butyl N-5-(2-bromoethyl)-2-hydroxy-3-methoxyphenylcarbamate)

• Product Name: tert-butyl N-5-(2-bromoethyl)-2-hydroxy-3-methoxyphenylcarbamate
• CAS No: 2228345-97-7
• MF: C₁₄H₂₀BrNO₄
• MW: 346.216903686523
• CID: 5854220
• PubChem ID: 165623018
• Update Time: 2025-06-26

tert-butyl N-5-(2-bromoethyl)-2-hydroxy-3-methoxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-(2-bromoethyl)-2-hydroxy-3-methoxyphenylcarbamate
• 2228345-97-7
• EN300-1897398
• tert-butyl N-[5-(2-bromoethyl)-2-hydroxy-3-methoxyphenyl]carbamate

• Inchi： 1S/C14H20BrNO4/c1-14(2,3)20-13(18)16-10-7-9(5-6-15)8-11(19-4)12(10)17/h7-8,17H,5-6H2,1-4H3,(H,16,18)
• InChI Key： BDTRUSCAUDIJQF-UHFFFAOYSA-N
• SMILES： BrCCC1C=C(C(=C(C=1)NC(=O)OC(C)(C)C)O)OC

Computed Properties

• Exact Mass: 345.05757g/mol
• Monoisotopic Mass: 345.05757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 67.8Ų

Additional information on tert-butyl N-5-(2-bromoethyl)-2-hydroxy-3-methoxyphenylcarbamate

tert-butyl N-5-(2-bromoethyl)-2-hydroxy-3-methoxyphenylcarbamate: A Comprehensive Overview

The compound tert-butyl N-5-(2-bromoethyl)-2-hydroxy-3-methoxyphenylcarbamate, identified by the CAS number 2228345-97-7, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of carbamates, which are widely used in drug design and agrochemicals due to their versatile functional groups and bioactivity. The structure of this molecule incorporates a tert-butyl group, a phenyl ring with hydroxyl and methoxy substituents, and a bromoethyl chain, making it a valuable compound for further research and development.

Recent studies have highlighted the importance of carbamates in medicinal chemistry, particularly in the design of enzyme inhibitors. The presence of the hydroxyl and methoxy groups on the phenyl ring suggests potential for hydrogen bonding interactions, which are crucial for binding to target proteins. Additionally, the bromoethyl chain introduces a degree of flexibility and electronic variation, enhancing the molecule's ability to interact with biological systems. These features make tert-butyl N-5-(2-bromoethyl)-2-hydroxy-3-methoxyphenylcarbamate an attractive candidate for exploring its pharmacological properties.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The tert-butyl group is typically introduced via alkylation or acylation reactions, while the phenolic hydroxyl group can be protected or modified depending on the desired application. The bromoethyl chain adds complexity to the molecule but also provides opportunities for further functionalization, such as introducing additional bioactive moieties or improving solubility properties.

Recent advancements in computational chemistry have enabled researchers to predict the bioactivity of compounds like tert-butyl N-5-(2-bromoethyl)-2-hydroxy-3-methoxyphenylcarbamate with greater accuracy. Molecular docking studies have shown that this compound has potential binding affinity towards various enzymes, including kinases and proteases, which are key targets in cancer therapy. Furthermore, its structural similarity to known bioactive compounds suggests that it may exhibit anti-inflammatory or antioxidant properties, making it a promising lead compound for drug discovery.

The methoxy group on the phenyl ring is known to enhance lipophilicity and stability, which are essential for drug candidates with good pharmacokinetic profiles. In combination with the hydroxyl group, it also contributes to hydrogen bonding capacity, which is critical for binding to biological targets. The tert-butyl group further stabilizes the molecule by providing steric bulk, reducing metabolic degradation and increasing half-life in vivo.

In conclusion, tert-butyl N-5-(2-bromoethyl)-2-hydroxy-3-methoxyphenylcarbamate represents a valuable addition to the arsenal of compounds being explored for therapeutic applications. Its unique structure, incorporating multiple functional groups with diverse chemical properties, positions it as a potential lead compound in drug discovery programs targeting various diseases. Continued research into its synthesis, characterization, and biological activity will undoubtedly shed more light on its full potential in the field of medicinal chemistry.